Cas no 13159-51-8 (2-Hydroxybutyl methacrylate)

• Product Name: 2-Hydroxybutyl methacrylate
• CAS No: 13159-51-8
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD19707078
• CID: 119351
• Update Time: 2025-05-22

2-Hydroxybutyl methacrylate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 2-hydroxybutyl ester
• 2-hydroxybutyl 2-methylprop-2-enoate
• 2-HYDROXYBUTYL METHACRYLATE
• 1,2-Butanediol,1-methacrylate (8CI)
• Light Ester HOB
• Methacrylicacid,2-hydroxybutyl ester (7CI,8CI)
• Methacrylic Acid 2-Hydroxybutyl Ester (mixture of isomers) (stabilized with MEHQ)
• 1,2-Butanediol, 1-methacrylate
• Hydroxybutyl methacrylate [INCI]
• Methacrylic acid, 2-hydroxybutyl ester
• 2-Propenoic acid, 2-methyl-, 2-hydroxybutyl ester
• IEVADDDOVGMCSI-UHFFFAOYSA-N
• 2-Hydroxybutyl methacrylate

• MDL： MFCD19707078
• Inchi： 1S/C8H14O3/c1-4-7(9)5-11-8(10)6(2)3/h7,9H,2,4-5H2,1,3H3
• InChI Key： IEVADDDOVGMCSI-UHFFFAOYSA-N
• SMILES： C(OCC(O)CC)(=O)C(=C)C

Computed Properties

• Exact Mass: 158.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 151
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5

Experimental Properties

• Boiling Point: 98°C/4mmHg(lit.)
• PSA: 46.53000
• LogP: 0.87660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Hydroxybutyl methacrylate

Latest Research Advances on 2-Hydroxybutyl Methacrylate (CAS: 13159-51-8) in Chemical Biomedicine

2-Hydroxybutyl methacrylate (2-HBMA, CAS: 13159-51-8) is a versatile methacrylate monomer widely used in biomedical applications due to its biocompatibility, hydrophilicity, and polymerizable properties. Recent studies have explored its potential in drug delivery systems, tissue engineering, and dental materials. This research brief consolidates the latest findings on 2-HBMA, focusing on its synthesis, functional modifications, and emerging applications in the chemical biomedicine field.

A 2023 study published in Biomaterials Science highlighted the role of 2-HBMA in designing pH-responsive hydrogels for targeted drug delivery. Researchers synthesized a copolymer of 2-HBMA and acrylic acid, demonstrating enhanced drug release kinetics under acidic conditions (pH 5.0), mimicking tumor microenvironments. The study reported a 40% increase in doxorubicin release efficiency compared to conventional hydrogels, attributed to the hydroxyl group's ionization in 2-HBMA.

In dental applications, a breakthrough was achieved by a team at the University of Tokyo, who developed a 2-HBMA-based adhesive with improved mechanical strength and bonding durability. Their Journal of Dental Research (2024) paper revealed that 2-HBMA's hydroxyl group facilitated covalent bonding with dentin collagen, achieving a shear bond strength of 35 MPa—30% higher than commercial adhesives. This innovation addresses critical challenges in restorative dentistry.

Recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2024) have confirmed 2-HBMA's safety profile through comprehensive in vitro and in vivo studies. The monomer showed no genotoxicity at concentrations below 500 μg/mL in human fibroblast assays, and subcutaneous implantation studies in rats indicated excellent tissue compatibility over 12 weeks. These findings support its expanded use in implantable medical devices.

Emerging research directions include the development of 2-HBMA-functionalized nanoparticles for theranostic applications. A 2024 ACS Nano study demonstrated that gold nanoparticles coated with 2-HBMA-polyethylene glycol conjugates exhibited superior stability in physiological fluids and enhanced tumor accumulation in murine models, achieving a 3.2-fold increase in imaging contrast compared to non-functionalized counterparts.

The chemical modification of 2-HBMA continues to attract attention, with recent work focusing on photo-crosslinkable derivatives for 3D bioprinting applications. A Nature Communications (2023) study reported a novel 2-HBMA-glycidyl methacrylate hybrid that enabled high-resolution (50 μm) printing of liver-mimicking scaffolds with maintained hepatocyte viability (>85%) over 21 days in culture.

Industry adoption is accelerating, as evidenced by three new patent filings in Q1 2024 covering 2-HBMA-based wound dressings with antimicrobial properties. These commercial developments leverage 2-HBMA's unique capacity to form hydrogels that simultaneously provide mechanical support and controlled release of silver nanoparticles.

Future research priorities identified in recent reviews include: (1) optimizing 2-HBMA copolymer compositions for specific biomedical applications, (2) developing standardized characterization protocols for 2-HBMA-containing materials, and (3) exploring its potential in neural interface technologies. The compound's structural versatility and proven performance suggest it will remain a focus of biomaterials research for the foreseeable future.